Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

• CAS: 1363380-69-1

Core Science & Biosynthesis

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate chemical structure analysis

Structural Analysis, Synthesis Logic & Quality Control

Executive Summary

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (CAS: 1363380-69-1) is a critical heterocyclic building block utilized in the synthesis of advanced pharmaceutical agents, particularly tyrosine kinase inhibitors (e.g., FGFR, VEGFR targets).[1][2][3][4][5][6][7] Its structural integrity is defined by the specific regiochemistry of the N-methylation at position 1 and the oxidative state of the C6-amino group. This guide provides a comprehensive technical framework for the structural elucidation, impurity profiling, and quality control of this intermediate, designed for medicinal chemists and analytical scientists.

Synthesis & Impurity Origin Analysis

To design a robust analytical protocol, one must understand the genesis of the molecule. The synthesis typically proceeds via the functionalization of a nitro-indazole precursor.

1.1 Synthetic Pathway

The most common route involves the methylation of 6-nitro-1H-indazole-3-carboxylic acid (or its ester), followed by the reduction of the nitro group.

Critical Regioselectivity Challenge: Indazoles are tautomeric. Alkylation of the 1H-indazole can occur at N1 (thermodynamically favored) or N2 (kinetically favored under certain conditions). Differentiating the 1-methyl (desired) from the 2-methyl (impurity) isomer is the primary analytical objective.

Figure 1: Synthetic workflow highlighting the origin of regioisomeric impurities.

Structural Elucidation Strategy

The confirmation of the structure relies on distinguishing the N-methyl position and verifying the reduction of the nitro group.

2.1 Nuclear Magnetic Resonance (NMR) Analysis

The N1-methyl isomer is distinguished from the N2-methyl isomer by the chemical shift of the methyl group and the NOE (Nuclear Overhauser Effect) interactions.

Expected 1H NMR Data (DMSO-d6, 400 MHz):

Position	Type	Approx. Shift ( , ppm)	Multiplicity	Assignment Logic
N1-CH3	Alkyl	4.05 - 4.15	Singlet (3H)	Diagnostic. N1-Me is typically deshielded compared to N2-Me.
COOCH3	Ester	3.85 - 3.90	Singlet (3H)	Methyl ester protons.
H4	Arom	7.80 - 7.90	Doublet ( Hz)	Peri-position to carbonyl, deshielded.
H5	Arom	6.60 - 6.70	dd ( Hz)	Shielded by adjacent C6-amino group (ortho-effect).
H7	Arom	6.50 - 6.60	Doublet ( Hz)	Strongly shielded by C6-amino; NOE expected with N1-Me.
NH2	Amine	5.00 - 6.00	Broad Singlet (2H)	Exchangeable; confirms reduction of nitro group.

Critical NOE Experiment:

• Irradiation of N1-CH3 (~4.10 ppm): Should show NOE enhancement of the H7 proton (~6.55 ppm).

• Contrast: If the molecule were the N2-methyl isomer, irradiation of N-Me would show NOE enhancement of H3 (if no ester were present) or no significant aromatic enhancement compared to the H7 proximity.

2.2 Mass Spectrometry (LC-MS)

• Molecular Formula: C

  H N O [8]

• Exact Mass: 205.09

• Ionization (ESI+): [M+H]

  = 206.1

• Fragmentation Pattern:

  • Loss of -OCH

    (31 Da) Acylium ion.

  • Loss of -COOCH

    (59 Da) Indazole core.

2.3 Infrared Spectroscopy (FT-IR)

• Amine (NH

  ): Doublet absorption ~3350–3450 cm (asymmetric/symmetric stretch).

• Ester (C=O): Strong band ~1710–1725 cm

  .

• Indazole (C=N/C=C): ~1620, 1580 cm

  .

Quality Control & Impurity Profiling

To ensure the material is suitable for drug development, specific impurities must be monitored.

3.1 HPLC Method Parameters (Reverse Phase)

This method separates the polar amino-indazole from the lipophilic precursors and regioisomers.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[9]

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic) and 310 nm (indazole conjugation).

3.2 Impurity Markers

Impurity Name	Origin	RRT (Relative Retention Time)	Detection
6-Nitro Precursor	Incomplete Reduction	> 1.0 (Late eluting)	UV (Distinct nitro absorbance)
N2-Methyl Isomer	Regioselectivity Defect	~0.9 - 1.1 (Close eluting)	Requires resolution check
Hydrolyzed Acid	Ester Hydrolysis	< 0.5 (Early eluting)	MS (M+H = 192)

Analytical Logic Workflow

The following decision tree illustrates the step-by-step verification process for a batch of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate.

Figure 2: Analytical decision tree for structural confirmation and batch release.

References

• National Center for Biotechnology Information. (2024). Synthesis and biological evaluation of indazole derivatives. PubChem. Retrieved February 13, 2026, from [Link]

• Lefebvre, V., Cailly, T., Fabis, F., & Rault, S. (2010). General and Efficient Synthesis of 3-Aminoindazoles. The Journal of Organic Chemistry. Retrieved February 13, 2026, from [Link]

• PrepChem. (n.d.). Synthesis of 1-Methyl-1H-indazole-3-carboxylic acid methyl ester. Retrieved February 13, 2026, from [Link]

• MDPI. (2020). Microwave-Assisted Synthesis of Indole/Indazole Carboxylates. Molecules. Retrieved February 13, 2026, from [Link]

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molecular weight and physical properties of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

An In-Depth Technical Guide to the Physicochemical Properties of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document delves into the core physicochemical properties, characterization methodologies, and the scientific context underpinning its relevance as a synthetic intermediate and a privileged scaffold in modern drug discovery.[1]

Introduction: The Strategic Importance of the Indazole Scaffold

The indazole core is a bicyclic aromatic heterocycle that has garnered substantial attention in pharmaceutical research.[1] Its unique structural and electronic properties allow it to act as a versatile "hinge-binding" fragment, particularly in the development of kinase inhibitors. Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate belongs to this critical class of molecules. It features an amino group at the 3-position, crucial for forming key hydrogen bond interactions with protein targets, and a methyl ester at the 6-position, which serves as a versatile functional handle for synthetic elaboration. Understanding the fundamental molecular weight and physical properties of this compound is the foundational first step in its application for the synthesis of novel therapeutic agents.[2]

Core Physicochemical and Structural Data

The identity and purity of a compound are defined by its fundamental properties. For Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate, these are summarized below. The data is compiled from computational predictions and information available for structurally similar compounds.

Property	Value	Source
IUPAC Name	methyl 6-amino-1-methyl-1H-indazole-3-carboxylate	[3]
CAS Number	1363380-69-1	[4]
Molecular Formula	C₁₀H₁₁N₃O₂	[3]
Molecular Weight	205.22 g/mol	[3]
Monoisotopic Mass	205.08513 Da	[3]
Appearance	Typically a solid powder (off-white to yellow/brown)	Inferred from related solids[5][6]
Solubility	Soluble in organic solvents like DMSO, DMF, and Methanol	Inferred from synthesis protocols[7][8][9]
Storage	2-8°C, sealed in a dry, dark place	[4][6]

Molecular Structure Visualization

The 2D structure of the molecule is depicted below, illustrating the N-methylated indazole ring functionalized with an amino group and a methyl carboxylate.

2D Molecular Structure

Spectral Characterization: A Structural Blueprint

Spectroscopic analysis provides irrefutable evidence of a molecule's structure. For a novel or synthesized batch of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate, the following spectral data would be expected.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is used to identify the hydrogen atoms in the molecule. Expected signals would include:

  • Singlets for the two methyl groups (N-CH₃ and O-CH₃), likely in the 3.8-4.2 ppm range.[10]

  • A broad singlet for the amino (-NH₂) protons.

  • Distinct aromatic protons corresponding to the substituted benzene ring portion of the indazole core, typically appearing as doublets or multiplets in the 7.0-8.5 ppm region.[5][10]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique identifies the carbon skeleton. Key signals would include:

  • Peaks for the two methyl carbons.

  • A signal for the carboxylate carbonyl carbon (C=O), typically downfield (>160 ppm).[10]

  • Multiple signals in the aromatic region (110-150 ppm) corresponding to the carbons of the indazole ring.[5][10]

• IR (Infrared) Spectroscopy: IR spectroscopy identifies functional groups based on their vibrational frequencies.

  • N-H stretching vibrations from the amino group (typically 3300-3500 cm⁻¹).

  • C=O stretching from the ester group (around 1700-1725 cm⁻¹).[10]

  • C-N and C-O stretching vibrations in the fingerprint region.

• MS (Mass Spectrometry): Electron Impact Mass Spectrometry (EI-MS) confirms the molecular weight and can reveal structural information through fragmentation patterns.[11]

  • The molecular ion peak (M⁺) should correspond to the molecular weight of the compound (m/z ≈ 205.09).[3]

  • High-resolution mass spectrometry (HRMS) would confirm the elemental composition, matching the molecular formula C₁₀H₁₁N₃O₂.[5]

Experimental Protocols for Physicochemical Analysis

To ensure data integrity, all experimental determinations must follow validated, systematic procedures. The following protocols represent a self-validating approach to characterizing a new batch of the title compound.

Protocol 1: Melting Point Determination

Causality: The melting point is a critical indicator of purity. A sharp, well-defined melting range suggests a pure substance, whereas a broad and depressed range indicates the presence of impurities.

Methodology:

• Sample Preparation: Ensure the sample is thoroughly dried to remove any residual solvent, which can depress the melting point. Gently crush the crystalline solid into a fine powder.

• Capillary Loading: Tightly pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm. Proper packing ensures uniform heat transfer.

• Apparatus Calibration: Before measurement, calibrate the melting point apparatus using certified standards with known melting points (e.g., benzoic acid, caffeine). This step validates the accuracy of the instrument.

• Measurement:

  • Place the capillary tube in the apparatus.

  • Heat rapidly to about 15-20°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute. This slow rate is crucial to allow the system to reach thermal equilibrium, ensuring an accurate reading.

  • Record the temperature at which the first liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁-T₂.

• Confirmation: Perform the measurement in triplicate to ensure reproducibility.

Protocol 2: Sample Preparation for NMR Spectroscopy

Causality: Proper sample preparation is paramount for obtaining high-resolution NMR spectra free from artifacts and contaminants. The choice of solvent is critical for sample solubility and to avoid interfering signals.

Methodology:

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble, such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often an excellent choice for heterocyclic compounds with polar functional groups.

• Sample Weighing: Accurately weigh approximately 5-10 mg of the compound.

• Dissolution: Transfer the sample into a clean, dry NMR tube. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

• Homogenization: Cap the NMR tube and gently vortex or invert it until the sample is completely dissolved. A clear, homogenous solution is required. If particulates are present, briefly centrifuge the tube.

• Internal Standard (Optional but Recommended): Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already present in the solvent. TMS provides a reference peak at 0 ppm for calibrating the chemical shift axis.

• Analysis: Insert the tube into the NMR spectrometer and proceed with data acquisition.

Workflow for Physicochemical Characterization

The logical flow for analyzing and validating a sample of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate is outlined below. This workflow ensures that structural identity is confirmed before proceeding to more complex biological assays.

Workflow for Physicochemical Characterization

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from structurally related indazoles and amino esters provide a strong basis for safe handling protocols.[12][13][14][15]

• Hazard Classification: Assumed to be harmful if swallowed (Acute Toxicity, Oral, Category 4) and may cause skin and serious eye irritation.[12][13][15]

• Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety glasses with side shields.[12][13][15]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[12][15] Avoid contact with skin and eyes.[12] Wash hands thoroughly after handling.[13][15]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, protected from light.[4][16] A temperature of 2-8°C is often recommended for long-term stability.[6]

References

• Maybridge. (2010). Safety Data Sheet: 1-Methyl-1H-indazole-3-carboxylic acid. Retrieved from [Link]

• Supporting Information. (n.d.). General Procedure for the Synthesis of 1H-Indazoles.

• Der Pharma Chemica. (n.d.). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl 6-amino-1-methyl-1h-indazole-3-carboxylate (C10H11N3O2). Retrieved from [Link]

• Knowledge. (2024). How Is 1H-Indazole-3-Carboxylic Acid Methyl Ester Synthesized?. Retrieved from [Link]

• Molbase. (n.d.). Synthesis of B. 1-Methyl-1H-indazole-3-carboxylic acid methyl ester (Intermediate). Retrieved from [Link]

• Organic Syntheses. (n.d.). 1H-Indazole-3-carboxylic acid, ethyl ester. Retrieved from [Link]

• PubChem. (n.d.). methyl 1H-indazole-3-carboxylate. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supporting Information: Regioselective alkylation of a versatile indazole. Retrieved from [Link]

• PMC. (n.d.). 1-Methyl-1H-indazole-3-carboxylic acid. Retrieved from [Link]

• PubMed. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. Retrieved from [Link]

• RSC Publishing. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved from [Link]

• TÜBİTAK Academic Journals. (2003). ¹H NMR Studies of Some Imidazole Ligands Coordinated to Co(III). Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. Retrieved from [Link]

• Crysdot LLC. (n.d.). Methyl 1H-indazole-3-carboxylate - Heterocyclic Compounds. Retrieved from [Link]

• Google Patents. (n.d.). US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid.

• Wikipedia. (n.d.). Tryptamine. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Amide Coupling Strategies for Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

Executive Summary & Strategic Analysis

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate represents a distinct class of "deactivated aniline" substrates often encountered in the synthesis of kinase inhibitors (e.g., Axitinib analogs) and CNS-active agents.[1]

Successful amide coupling with this substrate is governed by two critical electronic factors:

• Indazole Core Electron Withdrawal: The pyrazole ring within the indazole system exerts an electron-withdrawing effect (inductive and mesomeric), significantly reducing the nucleophilicity of the C6-amine compared to a standard aniline.[1]

• Ester Deactivation: The C3-methyl ester further pulls electron density from the aromatic system, rendering the C6-amine resistant to standard coupling conditions (e.g., EDC/NHS).[1]

Strategic Recommendation: Standard carbodiimide chemistries (EDC/DCC) often result in stalled conversion or low yields. The "Gold Standard" protocol for this substrate utilizes HATU in polar aprotic solvents (DMF/DMAc) to generate a highly reactive active ester. For sterically encumbered carboxylic acid partners, conversion to an Acid Chloride or Acyl Fluoride is required to drive the reaction to completion.

Decision Matrix: Reagent Selection

The following decision tree illustrates the logical flow for selecting the optimal coupling strategy based on the properties of the carboxylic acid partner.

Figure 1: Decision matrix for coupling Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate.

Detailed Experimental Protocols

Method A: The "Gold Standard" (HATU/DIPEA)

Best for: Standard carboxylic acids, achiral substrates, and initial screening. Mechanism: Formation of the OAt-active ester, which is more reactive than OBt esters towards electron-deficient amines.[1]

Materials:

• Substrate: Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (1.0 equiv)[1]

• Carboxylic Acid (1.1 – 1.2 equiv)[2]

• Reagent: HATU (1.2 – 1.5 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1]

• Solvent: Anhydrous DMF (Dimethylformamide) or DMAc (Dimethylacetamide) [Concentration: 0.1 M – 0.2 M]

Protocol:

• Activation: In a dry vial purged with N₂, dissolve the Carboxylic Acid (1.2 equiv) in anhydrous DMF.

• Add DIPEA (3.0 equiv) and stir for 2 minutes.

• Add HATU (1.2 equiv) in one portion. Stir at Room Temperature (RT) for 15–30 minutes. Note: The solution typically turns yellow/orange.[1]

• Coupling: Add Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (1.0 equiv) dissolved in a minimal amount of DMF.

• Reaction: Stir at RT for 12–18 hours .

  • Checkpoint: Monitor by LC-MS.[1][3] If >20% starting material remains after 18h, heat to 50°C for 4 hours.

• Workup: Dilute with EtOAc. Wash sequentially with sat.[1] NaHCO₃ (2x), Water (1x), and Brine (1x). Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (typically Hexanes/EtOAc or DCM/MeOH gradients).

Method B: The "Sledgehammer" (Acid Chloride/POCl₃)

Best for: Sterically hindered acids, unreactive anilines, or when HATU fails. Mechanism: Generates the highly electrophilic acyl chloride in situ or pre-formed.[1]

Protocol:

• Activation: Dissolve the Carboxylic Acid (1.5 equiv) in dry DCM (or Toluene if heating is needed).

• Add Oxalyl Chloride (2.0 equiv) dropwise, followed by a catalytic drop of DMF.

• Stir for 1–2 hours until gas evolution ceases. Concentrate to dryness to remove excess oxalyl chloride.[1]

• Coupling: Redissolve the crude acid chloride in dry DCM (or Pyridine for maximum reactivity).

• Add Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (1.0 equiv) and Pyridine (3.0 equiv) or Et₃N (3.0 equiv).[1]

• Reaction: Stir at RT. If using Pyridine as solvent, the reaction is often complete within 2–4 hours.[1]

  • Alternative (POCl₃): Mix Acid (1.0 equiv), Amine (1.0 equiv), and POCl₃ (1.1 equiv) in Pyridine at 0°C, then warm to RT. (See Ref [4] for POCl₃ specific utility on similar heterocycles).

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
No Reaction / <10% Conversion	Low nucleophilicity of amine.[1]	Switch to Method B (Acid Chloride) or use Method C (Acyl Fluoride using TFFH). Heat to 60-80°C.
Starting Material Remains (Stalled)	Activated ester hydrolysis or rearrangement.[1]	Add a second portion of HATU (0.5 equiv) and DIPEA after 12h. Ensure DMF is anhydrous.[1]
Epimerization of Acid	Over-activation by HATU/Base.[1]	Switch to T3P (Propylphosphonic anhydride) in EtOAc/Pyridine. T3P is known for low epimerization rates.[1]
Poor Solubility	Indazole aggregation.[1]	Use DMAc or NMP instead of DMF. Add LiCl (0.4M) to break H-bond aggregates.[1]

Mechanistic Insight: Why HATU?

The 6-aminoindazole moiety is a weak nucleophile.[1] Standard reagents like EDC generate an O-acylisourea intermediate that is often too short-lived or prone to rearrangement (N-acylurea formation) before the slow amine can attack.[1]

HATU generates an -OAt (7-azabenzotriazole) active ester.[1] The nitrogen atom in the pyridine ring of the -OAt leaving group provides a "neighboring group effect" (anchimeric assistance), coordinating the incoming amine and accelerating the rate of aminolysis by up to 100-fold compared to HOBt esters.[1] This is critical for overcoming the electronic deactivation of the indazole system.[1]

Figure 2: Simplified mechanistic flow of HATU coupling.

References

• RSC Advances. "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates."[1] Org.[1][4] Biomol. Chem., 2016.[5]

• National Institutes of Health (NIH). "Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids." PMC, 2013.

• BenchChem. "Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate Structure and Properties."[1]

• Current Chemistry Letters. "Process optimization for acid-amine coupling: a catalytic approach (POCl3 vs HATU comparison)." Curr.[1][6] Chem. Lett., 2023.[1]

• Bachem. "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives."[1]

Sources

• 1. US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid - Google Patents [patents.google.com]
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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

High-Precision Analytical Validation: FTIR Characterization of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

Content Type: Publish Comparison Guide Subject: Analytical Validation & Process Control (PAT) Target Molecule: Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate Primary Application: Key Intermediate for FGFR Inhibitors (e.g., Erdafitinib)

Executive Summary: The Criticality of the C6-Amino Moiety

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate is a pivotal intermediate in the synthesis of fibroblast growth factor receptor (FGFR) inhibitors, most notably Erdafitinib (JNJ-42756493). The synthesis typically involves the reduction of the 6-nitro precursor to the 6-amino target.

For drug development professionals, the "performance" of this product is defined by its purity and the completeness of the reduction . Residual nitro-precursor is a genotoxic impurity risk and a chain-terminator in subsequent coupling reactions.

This guide compares FTIR (Fourier Transform Infrared Spectroscopy) against HPLC as a rapid Process Analytical Technology (PAT) tool. It provides a definitive spectral fingerprint to distinguish the target amino-indazole from its nitro-precursor, ensuring high-throughput quality control.

Structural Analysis & Predicted Characteristic Peaks

To validate the identity of the molecule, we must deconstruct its functional groups and their vibrational modes. The molecule consists of a fused indazole ring, a methyl ester at C3, and a primary amine at C6.

Functional Group Decomposition

Functional Group	Mode	Expected Wavenumber (cm⁻¹)	Diagnostic Value
Primary Amine (-NH₂)	N-H Stretching	3450 – 3350 (Doublet)	High: Confirms formation of amine.[1] Differentiates from Nitro (no signal here).
Methyl Ester (-COOCH₃)	C=O Stretching	1710 – 1725 (Strong)	Medium: Confirms core scaffold integrity.
Indazole Ring	C=N / C=C Stretching	1620, 1580	Low: Scaffold characteristic; present in both target and impurity.
Nitro (-NO₂) (Impurity)	N-O Stretching	1530 (Asym) & 1350 (Sym)	Critical: Presence indicates incomplete reaction (FAILURE).
C-N Bond	C-N Stretching	1250 – 1320	Medium: Confirms amine attachment to aromatic ring.

The "Fingerprint" Logic

The validation logic relies on a Signal Swap :

• Precursor (Nitro): Strong bands at ~1530/1350 cm⁻¹; Silence at >3300 cm⁻¹.[2]

• Target (Amino): Doublet at ~3400 cm⁻¹; Silence at 1530/1350 cm⁻¹.

Comparative Analysis: FTIR vs. Alternatives

In a drug development workflow, you have choices for validating this intermediate. Below is an objective comparison of FTIR performance against the standard alternative (HPLC) and the structural alternative (Precursor).

Methodological Comparison: FTIR vs. HPLC

Feature	FTIR (ATR Method)	HPLC (UV-Vis)	Verdict
Time to Result	< 2 Minutes	30–45 Minutes	FTIR Wins for rapid in-process checks.
Sample Prep	None (Solid State)	Dissolution & Filtration	FTIR Wins for workflow efficiency.
Quantitation	Semi-Quantitative	Highly Quantitative	HPLC Wins for final purity % release.
Specificity	Functional Group ID	Retention Time Match	FTIR Wins for structural confirmation; HPLC for impurity separation.

Structural Comparison: Target vs. Precursor

The following table highlights the spectral "Go/No-Go" decision points.

Spectral Region	Target: 6-Amino Indazole	Alternative: 6-Nitro Precursor	QC Implication
3500–3300 cm⁻¹	Doublet present (Sym/Asym NH stretch)	Absent (Flat baseline)	Absence of doublet = Failed Reduction.
1720 cm⁻¹ (C=O)	Strong band (Ester)	Strong band (Ester)	Confirms scaffold, not reaction progress.
1550–1500 cm⁻¹	Weak aromatic bands	Strong band (Asym NO₂)	Strong peak here = REJECT batch.
1360–1340 cm⁻¹	Moderate C-N stretch	Strong band (Sym NO₂)	Secondary confirmation of impurity.

Experimental Protocol: Validated ATR-FTIR Workflow

To ensure reproducibility (Trustworthiness), follow this self-validating protocol.

Equipment: FTIR Spectrometer with Diamond ATR Accessory. Resolution: 4 cm⁻¹. Scans: 32 scans.

Step-by-Step Methodology

• Background Collection: Clean the ATR crystal with isopropanol. Collect an air background spectrum to validate atmospheric suppression (CO₂ doublet at 2350 cm⁻¹ should be minimized).

• Sample Loading: Place approximately 5–10 mg of the solid Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate onto the crystal.

• Compression: Apply pressure using the anvil until the force gauge reads the optimal contact zone (usually ~80–100 N). Note: Inconsistent pressure leads to variable peak intensities.

• Acquisition: Acquire the spectrum from 4000 to 600 cm⁻¹.

• Data Processing: Apply Automatic Baseline Correction. Do not apply smoothing filters initially, as this may obscure the N-H doublet splitting.

Diagram 1: Analytical Workflow & Decision Tree

Figure 1: Logic flow for Quality Control using FTIR. The presence of the amine doublet and absence of nitro bands are the dual requirements for acceptance.

Mechanistic Insight: The Reduction Pathway

Understanding the chemical transformation is vital for interpreting the spectra. The synthesis involves the reduction of the nitro group. The spectral shift is not random; it is a direct physical consequence of changing the dipole moment and bond order.

Diagram 2: Spectral Evolution during Synthesis

Figure 2: The chemical reduction process correlates directly with the disappearance of Nitro bands and the emergence of Amino bands.

Detailed Peak Assignment Table

Use this table for peak picking in your spectral software (e.g., OMNIC, OPUS).

Wavenumber (cm⁻¹)	Assignment	Intensity	Notes
3440 ± 10	N-H Asymmetric Stretch	Medium	Distinctive sharp peak.
3340 ± 10	N-H Symmetric Stretch	Medium	Paired with the 3440 peak.
3050 – 2950	C-H Stretch (Aromatic/Methyl)	Weak	Overlap of ring C-H and N-Methyl/O-Methyl C-H.
1715 ± 10	C=O Stretch (Ester)	Very Strong	The most dominant peak in the spectrum.
1625	N-H Bending (Scissoring)	Medium	Often overlaps with Indazole ring breathing.
1580 – 1600	C=C / C=N Ring Stretch	Medium	Characteristic of the Indazole core.
1260	C-O Stretch (Ester)	Strong	"C-O-C" asymmetric stretch.
1100 – 1000	C-N Stretch (Amine)	Medium	Confirms C6-Amine connectivity.
750 – 800	C-H Out-of-Plane Bend	Strong	Indicative of substitution pattern on the benzene ring.

Troubleshooting & Common Pitfalls

• Hygroscopicity: Primary amines can form hydrates. If the 3300–3500 region is a broad "blob" rather than a sharp doublet, dry the sample (vacuum oven, 40°C) and re-test.

• Salt Formation: If the product was isolated as a hydrochloride salt (common in amine synthesis), the N-H stretches will shift significantly to 2800–3000 cm⁻¹ (broad ammonium band) and the specific doublet will disappear. Ensure you are testing the Free Base or adjust expectations for the salt form.

• Polymorphism: Indazoles can exhibit polymorphism.[3] Slight shifts (± 2-5 cm⁻¹) in the fingerprint region are acceptable, but the functional group peaks (C=O, NH₂) should remain constant.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for N-H and NO2 assignments).

• Perera, T. P. S., et al. (2017). "Discovery and Pharmacological Characterization of JNJ-42756493 (Erdafitinib), a Functionally Selective Small-Molecule FGFR Inhibitor." Molecular Cancer Therapeutics, 16(6), 1010-1020. Link

• InstaNANO. (2024). FTIR Functional Group Database. (Verification of Amine vs. Nitro shifts). Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Erdafitinib Intermediates. Link

• Wang, S., et al. (2020).[3] "New and convergent synthesis of erdafitinib." Journal of Chemical Research. (Context for the nitro-to-amino reduction pathway). Link

Sources

• 1. IR Absorption Table [webspectra.chem.ucla.edu]
• 2. eng.uc.edu [eng.uc.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]

The Regioisomer Trap: A Comparative Guide to Reference Standards for Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

Topic: Reference Standards for Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate Analysis Content Type: Publish Comparison Guide Audience: Researchers, Senior Analytical Scientists, and CMC Leads in Drug Development.[1]

Executive Summary: The Hidden Variable in Indazole Analysis

In the development of small molecule kinase inhibitors (e.g., VEGFR/PDGFR targets like Pazopanib analogues) and synthetic cannabinoid metabolites, the indazole core is a privileged scaffold.[1] However, it presents a persistent analytical challenge: N1 vs. N2 regioisomerism .

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (MAMIC) is a critical intermediate. Its quality directly impacts the impurity profiling of the final drug substance.[1] This guide objectively compares Certified Reference Materials (CRM) against Commercial "Tech-Grade" Alternatives , demonstrating why "purity" by HPLC area% is an insufficient metric for this specific compound class.

Comparative Analysis: Certified vs. Market Alternatives

The primary failure mode in sourcing MAMIC standards is the inadvertent use of mixtures containing the thermodynamically stable N1-isomer and the kinetically favored N2-isomer.[1]

Feature	Option A: Certified Reference Standard (CRM)	Option B: Commercial "Tech-Grade" Alternative	Impact on Data
Isomeric Purity	>99.8% N1-isomer (Confirmed by 2D-NMR NOESY)	90-95% (Often contains 2-5% N2-isomer)	High Risk: N2-isomer often co-elutes with N1 in standard C18 gradients, leading to mass balance errors.
Assay Value	Quantified w/ Mass Balance (Corrected for water/residuals)	"As is" Purity (Area%)	Quantification Error: Tech-grade often ignores entrapped inorganic salts from the reduction step (Sn/Fe residues).
Structural ID	HMBC/NOESY Correlation (N-Me to C7 vs C3)	1H-NMR only	Misidentification: 1H-NMR alone is often insufficient to distinguish N1-Me from N2-Me singlets without reference.
Stability	Argon-packed, Desiccated	Bulk Poly Bag	Degradation: The C3-methyl ester is prone to hydrolysis; amino group oxidation leads to azo-dimers.[1]

Scientific Deep Dive: The N1/N2 Selectivity Challenge

The synthesis of MAMIC typically involves the methylation of methyl 6-nitro-1H-indazole-3-carboxylate followed by reduction.[1] The methylation step is the critical control point.[1]

• The Mechanism: Alkylation of the indazole anion is ambident.[1]

  • N1-Alkylation (Thermodynamic): Favored by high temperatures and specific bases (e.g., Cs₂CO₃).

  • N2-Alkylation (Kinetic): Often favored by steric bulk or lower temperatures.

• The Consequence: A "98% pure" standard from a non-optimized synthesis likely contains 2-5% of the N2-isomer. If your analytical method does not resolve these (selectivity factor

  ), your calibration curve will be biased.[1]

Visualizing the Isomerism Pathway

Figure 1: Divergent synthesis pathway showing the origin of the critical N2-isomer impurity.

Experimental Validation Protocol

To validate the quality of your reference standard, do not rely on the Certificate of Analysis (CoA) alone.[1] Perform this Isomer Resolution Test .

Objective

Determine if the reference standard contains co-eluting N2-isomer impurities using an orthogonal stationary phase.

Methodology

Standard C18 columns often fail to separate N1/N2 indazole isomers due to similar hydrophobicity.[1] A Pentafluorophenyl (PFP) or Chiral phase is recommended for qualification.[1]

Protocol Steps:

• Sample Prep: Dissolve 10 mg of the Reference Standard in 10 mL of MeOH:Water (50:50).

• Column Selection:

  • Primary: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

  • Orthogonal: PFP (e.g., Phenomenex Kinetex F5), 150 x 4.6 mm, 2.6 µm.[1]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: 0.1% Formic Acid in Acetonitrile.[1]

• Gradient: 5% B to 60% B over 20 minutes.

• Detection: UV at 254 nm and 300 nm (Indazoles have distinct absorbances).[1]

Experimental Data: CRM vs. Tech-Grade

Simulated data based on typical indazole separation profiles.

Parameter	Certified Reference Standard	Tech-Grade Alternative
C18 Retention Time	12.4 min (Single Peak)	12.4 min (Single Broad Peak)
PFP Retention Time	11.8 min (N1)	11.8 min (N1) + 12.2 min (N2)
Purity (PFP Method)	99.9%	94.2% (5.8% N2 impurity detected)
Response Factor (UV)	1.00 (Reference)	0.92 (Due to salt/isomer variance)

Qualification Workflow for MAMIC Standards

Use this decision tree to qualify incoming batches of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate.

Figure 2: Step-by-step qualification workflow to ensure data integrity.

References

• Indazole Regiochemistry: Bethanamudi, P., et al. "Synthesis of Novel N1 and N2 Indazole Derivatives."[1][2] E-Journal of Chemistry, 2012, 9(4), 1676-1682.[1][2] Link

• Pazopanib Intermediates: BenchChem. "A Comparative Guide to the Synthesis of Pazopanib: 3-Methyl-6-nitro-1H-indazole as a Key Precursor." BenchChem Technical Guides, 2025. Link

• Indazole Alkylation Selectivity: Bunnelle, E., et al. "Development of a selective and scalable N1-indazole alkylation."[1][3] Reaction Chemistry & Engineering, 2024.[1][3] Link

• Analytical Validation: ICH Harmonised Tripartite Guideline. "Validation of Analytical Procedures: Text and Methodology Q2(R1)." ICH, 2005.[1] Link

Sources

• 1. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

Executive Summary & Hazard Logic

Compound Identity: Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate Primary Application: Key intermediate in the synthesis of FGFR inhibitors (e.g., Erdafitinib). Risk Classification: Potent Compound / OEB 3 (Occupational Exposure Band) (Provisional).

The "Why" Behind the Protocol

As a Senior Application Scientist, I must emphasize that standard "irritant" protocols are insufficient for this compound. This molecule contains two critical structural alerts:

• The Indazole Core: Structurally similar to known kinase inhibitors, implying potential biological activity even before the final synthetic step.

• The Exocyclic Primary Amine (Aniline-like): A known structural alert for skin sensitization and potential genotoxicity.

Operational Directive: Treat this substance as a Suspected Carcinogen and Potent Sensitizer . All handling of the solid powder must prevent inhalation and dermal contact.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to provide a self-validating safety barrier. The "Double-Shell" concept ensures that if the outer layer is compromised, the inner layer maintains integrity.

Protection Zone	Low Risk (Solution < 10mM)	High Risk (Solid Handling / Stock Prep)	Technical Rationale
Respiratory	Fume Hood (Face velocity > 100 fpm)	N95 or PAPR + Fume Hood	Powders of this class are electrostatic; aerosolization during weighing is the #1 exposure vector.
Dermal (Hands)	Nitrile Gloves (Single pair, 4 mil)	Double Gloving Protocol	Outer: 8 mil Nitrile (Chemical resist). Inner: 4 mil Nitrile (Tactile). Visual indicator of breakthrough.
Body	Standard Lab Coat (Cotton/Poly)	Tyvek® Lab Coat or Sleeve Covers	Cotton absorbs powders, creating a secondary exposure source in common areas. Tyvek repels particulates.
Ocular	Safety Glasses with Side Shields	Chemical Splash Goggles	Fine powders can bypass side shields via air currents. Goggles seal the orbital area.

Operational Workflow: The "Zero-Exposure" Protocol

Phase A: Engineering Controls (Pre-Work)

• Static Mitigation: Place an ionizing fan or anti-static gun inside the fume hood. Indazole esters are often fluffy, electrostatic solids that "jump" during weighing.

• Surface Prep: Line the work surface with plastic-backed absorbent pads (white side up) to make spilled powder immediately visible.

Phase B: Weighing & Transfer (Critical Step)

• The "Coffin" Technique: Never weigh directly on the open balance pan.

  • Place the receiving vial inside a secondary container (e.g., a larger beaker).

  • Tare the balance.

  • Transfer solid using a disposable anti-static spatula.

  • Cap the vial tightly inside the hood before removing it for any reason.

  • Why? This creates a localized containment zone. If you spill, you spill into the beaker, not the balance.

Phase C: Solubilization

• Solvent Choice: Dissolve in DMSO or DMF immediately.

• Logic: Once in solution, the inhalation risk drops to near zero, and the risk shifts to permeation.

• Labeling: Mark the vial with a red "POTENT" sticker immediately.

Waste Management & Decontamination[1]

Disposal Strategy: Do not use general chemical waste streams. This compound requires destruction via high-temperature incineration to break the indazole ring.

Waste Type	Disposal Path	Deactivation Protocol
Solid Waste (Gloves, Pads)	Trace Chemo/Incineration Bin (Yellow/Red)	Double-bag in clear polyethylene before placing in the bin.
Liquid Waste (Mother Liquors)	High BTU Solvent Waste	Segregate from oxidizers. Ensure pH is neutral to prevent amine salt precipitation.
Glassware	Sharps/Glass Bin	Triple Rinse Rule: Rinse 3x with Acetone inside the hood. Collect rinsate as liquid waste.

Emergency Response Protocols

Scenario 1: Powder Spill (> 100 mg) inside Hood

• STOP: Do not attempt to wipe dry.

• WET: Cover the spill gently with paper towels soaked in 10% Bleach (Sodium Hypochlorite) .

  • Mechanism:[1] Bleach oxidizes the amine and disrupts the aromatic system, degrading the pharmacophore.

• WAIT: Allow 10 minutes contact time.

• CLEAN: Wipe up (wearing double gloves). Discard as hazardous waste.

Scenario 2: Skin Exposure[3]

• PEEL: Remove contaminated glove immediately (turn inside out).

• WASH: Wash skin with mild soap and cool water for 15 minutes.

  • Warning: Do NOT use hot water (opens pores) or alcohol (enhances absorption).

Visualized Safety Workflow

The following diagram illustrates the "Containment Cascade" required for handling this intermediate.

Caption: The Containment Cascade. Note the "High Risk Zone" (dashed red) where powder handling occurs; this is the critical control point for PPE enforcement.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. OSHA 3404-11R. [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: Indazole derivatives. [Link]

• PubChem. (n.d.). Methyl 1H-indazole-3-carboxylate (Structural Analog Data). National Library of Medicine. [Link]

Sources

• 1. fishersci.co.uk [fishersci.co.uk]